Cas no 2243504-82-5 (6-(trifluoromethyl)piperidin-3-amine dihydrochloride)

• Product Name: 6-(trifluoromethyl)piperidin-3-amine dihydrochloride
• CAS No: 2243504-82-5
• MF: C₆H₁₃Cl₂F₃N₂
• MW: 241.082030057907
• CID: 6351666
• PubChem ID: 138040918
• Update Time: 2025-05-24

6-(trifluoromethyl)piperidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)piperidin-3-amine dihydrochloride
• 6-(Trifluoromethyl)piperidin-3-amine;dihydrochloride
• EN300-1721903
• Z3247705167
• 2243504-82-5
• rac-(3R,6R)-6-(trifluoromethyl)piperidin-3-amine dihydrochloride

• Inchi： 1S/C6H11F3N2.2ClH/c7-6(8,9)5-2-1-4(10)3-11-5;;/h4-5,11H,1-3,10H2;2*1H
• InChI Key： JHERRNFDNWYVTM-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(C1CCC(CN1)N)(F)F

Computed Properties

• Exact Mass: 240.0407883g/mol
• Monoisotopic Mass: 240.0407883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on 6-(trifluoromethyl)piperidin-3-amine dihydrochloride

6-(Trifluoromethyl)piperidin-3-amine dihydrochloride: A Comprehensive Overview

The compound 6-(trifluoromethyl)piperidin-3-amine dihydrochloride, identified by the CAS number 2243504-82-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug design and synthesis. The presence of the trifluoromethyl group at the 6-position of the piperidine ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of 6-(trifluoromethyl)piperidin-3-amine dihydrochloride in various pharmacological applications. For instance, its ability to modulate neurotransmitter systems has been explored in preclinical models, suggesting its potential role in treating neurological disorders such as depression and anxiety. The trifluoromethyl group plays a crucial role in enhancing the compound's lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

From a synthetic perspective, the preparation of 6-(trifluoromethyl)piperidin-3-amine dihydrochloride involves a series of well-established organic reactions. These include nucleophilic substitution, ring-closing metathesis, and subsequent hydrochloric acid treatment to achieve the final dihydrochloride salt form. The use of palladium catalysts in certain steps has been shown to improve reaction efficiency and yield, aligning with current trends toward greener and more sustainable synthetic methodologies.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's molecular structure. These methods provide detailed insights into the spatial arrangement of atoms and functional groups within the molecule, which is critical for understanding its reactivity and bioavailability.

The application of 6-(trifluoromethyl)piperidin-3-amine dihydrochloride extends beyond pharmacology into materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored properties, such as self-healing polymers and stimuli-responsive gels. The compound's ability to undergo reversible chemical transformations under specific conditions makes it a valuable component in these innovative materials.

Moreover, computational chemistry has played a pivotal role in elucidating the electronic properties and interaction patterns of 6-(trifluoromethyl)piperidin-3-amine dihydrochloride. Density functional theory (DFT) calculations have provided a deeper understanding of its molecular orbitals and reactivity profiles, enabling scientists to predict its behavior in various chemical environments with greater accuracy.

In conclusion, 6-(trifluoromethyl)piperidin-3-amine dihydrochloride (CAS No: 2243504-82-5) stands as a versatile and intriguing molecule with multifaceted applications across disciplines. Its unique chemical properties, coupled with advancements in synthetic and analytical techniques, continue to drive research into its potential uses in medicine, materials science, and beyond. As ongoing studies uncover new facets of this compound's capabilities, it remains at the forefront of scientific innovation.